Cas no 1261869-98-0 (1-(Difluoromethoxy)-6-naphthol)

• Product Name: 1-(Difluoromethoxy)-6-naphthol
• CAS No: 1261869-98-0
• MF: C₁₁H₈F₂O₂
• MW: 210.176830291748
• CID: 4935462
• Update Time: 2025-07-15

1-(Difluoromethoxy)-6-naphthol Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethoxy)-6-naphthol

• Inchi： 1S/C11H8F2O2/c12-11(13)15-10-3-1-2-7-6-8(14)4-5-9(7)10/h1-6,11,14H
• InChI Key： IXLZYSWYUJIWGA-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=C2C=C(C=CC2=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 4.6
• Topological Polar Surface Area: 29.5

Additional information on 1-(Difluoromethoxy)-6-naphthol

Introduction to 1-(Difluoromethoxy)-6-naphthol (CAS No. 1261869-98-0)

1-(Difluoromethoxy)-6-naphthol, identified by the Chemical Abstracts Service Number (CAS No.) 1261869-98-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a naphthol core substituted with a difluoromethoxy group, exhibits unique structural and functional properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The naphthol moiety, a derivative of naphthalene, is known for its aromatic stability and potential biological activity. The introduction of the difluoromethoxy group at the 1-position of the naphthol ring introduces electron-withdrawing effects and enhances the compound's reactivity, making it a versatile intermediate in synthetic chemistry. This modification has been strategically employed to influence the electronic properties and metabolic pathways of the molecule, thereby expanding its pharmacological potential.

In recent years, there has been a growing interest in exploring fluorinated aromatic compounds due to their improved bioavailability, metabolic stability, and binding affinity to biological targets. The presence of fluorine atoms in 1-(Difluoromethoxy)-6-naphthol contributes to these desirable characteristics, making it an attractive scaffold for drug discovery. Specifically, the difluoromethoxy group can enhance the molecule's interaction with enzymes and receptors, potentially leading to more effective therapeutic outcomes.

One of the most compelling aspects of 1-(Difluoromethoxy)-6-naphthol is its utility as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in generating derivatives with anti-inflammatory and anticancer properties. The structural flexibility offered by the naphthol ring allows for further functionalization, enabling chemists to tailor the molecule's properties for specific therapeutic applications.

The pharmacological profile of 1-(Difluoromethoxy)-6-naphthol has been extensively studied in preclinical models. Initial investigations have highlighted its potential as an agonist or antagonist for certain nuclear receptors, which play crucial roles in regulating metabolic processes and inflammatory responses. The compound's ability to modulate these pathways suggests its suitability for treating conditions such as metabolic syndrome and chronic inflammation. Additionally, its interaction with cytochrome P450 enzymes has been examined to assess its metabolic fate and potential drug-drug interactions.

Advances in computational chemistry have further enhanced our understanding of 1-(Difluoromethoxy)-6-naphthol's behavior. Molecular modeling studies have revealed insights into its binding modes with biological targets, providing valuable guidance for structure-activity relationship (SAR) optimization. These computational approaches have complemented experimental efforts, allowing researchers to design more potent and selective derivatives efficiently.

The synthesis of 1-(Difluoromethoxy)-6-naphthol involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include nucleophilic aromatic substitution reactions to introduce the difluoromethoxy group and palladium-catalyzed cross-coupling reactions for further functionalization. These synthetic strategies not only showcase the versatility of 1-(Difluoromethoxy)-6-naphthol as a intermediate but also demonstrate the advancements in synthetic organic chemistry that enable the production of complex molecules with high precision.

Recent patents and scientific literature underscore the commercial interest in 1-(Difluoromethoxy)-6-naphthol. Several pharmaceutical companies have filed patents related to its use in synthesizing novel drug candidates. These filings reflect the compound's potential as a key intermediate in industrial-scale drug development programs. Moreover, academic research continues to explore new applications for this compound, further solidifying its importance in medicinal chemistry.

The safety profile of 1-(Difluoromethoxy)-6-naphthol is another critical consideration in its application. While comprehensive toxicological data is still being gathered, preliminary studies suggest that it exhibits moderate solubility and stability under standard conditions. However, as with any chemical entity intended for pharmaceutical use, thorough characterization and testing are essential to ensure its safety and efficacy.

In conclusion,1-(Difluoromethoxy)-6-naphthol (CAS No. 1261869-98-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional properties make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.